Cas no 922879-41-2 (3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide
• CAS No: 922879-41-2
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 5497653
• Update Time: 2025-07-19

3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide

• Inchi： 1S/C16H14N2O3S2/c19-16(8-9-23(20,21)13-4-2-1-3-5-13)18-12-6-7-14-15(10-12)22-11-17-14/h1-7,10-11H,8-9H2,(H,18,19)
• InChI Key： DYKFLYMSQQNMHP-UHFFFAOYSA-N
• SMILES： C(NC1C=C2SC=NC2=CC=1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Additional information on 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide

3-(Benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide (CAS No. 922879-41-2): A Comprehensive Overview

3-(Benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide, with the CAS number 922879-41-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The core structure of 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide consists of a benzothiazole moiety linked to a propanamide group via a sulfonyl bridge. The benzothiazole ring is a heterocyclic system that is widely studied for its potential in drug discovery due to its ability to interact with various biological targets. The sulfonyl group, on the other hand, enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide has also shown promise in cancer research. A study in the European Journal of Medicinal Chemistry reported that this compound exhibits significant antiproliferative effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116). The antiproliferative activity is attributed to its ability to induce apoptosis and cell cycle arrest at the G2/M phase.

The pharmacokinetic profile of 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide has been extensively studied to assess its suitability for clinical applications. In vitro and in vivo studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further development as a therapeutic agent.

In addition to its therapeutic potential, 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide has been explored for its use in diagnostic imaging. The presence of the sulfonyl group enhances its radiolabeling efficiency, which is crucial for developing imaging agents used in positron emission tomography (PET) and single-photon emission computed tomography (SPECT). This property makes it an attractive candidate for developing novel imaging probes that can aid in the early detection and monitoring of diseases.

The synthesis of 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide involves several well-established chemical reactions. One common synthetic route involves the reaction of 6-amino-benzothiazole with 3-chloropropanoyl chloride followed by nucleophilic substitution with benzenesulfonate. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

In conclusion, 3-(benzenesulfonyl)-N-(1,3-benzothiazol-6-yl)propanamide (CAS No. 922879-41-2) is a versatile compound with significant potential in various therapeutic areas. Its anti-inflammatory and antiproliferative properties make it a promising candidate for further research and development. Additionally, its favorable pharmacokinetic profile and potential use in diagnostic imaging highlight its broad applicability in modern medicine. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in pharmaceutical innovation.